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Compound of Interest

Compound Name: 5-Hydrazinyl-2-methylpyridine

Cat. No.: B172582

An In-depth Technical Guide to 2-Hydrazinyl-5-
methylpyridine

An important note on nomenclature: This technical guide focuses on the compound 2-
Hydrazinyl-5-methylpyridine. Initial searches for "5-Hydrazinyl-2-methylpyridine" yielded
limited and ambiguous results. However, substantial data is available for its structural isomer,
2-Hydrazinyl-5-methylpyridine (CAS No: 4931-01-5), which is detailed herein. It is crucial for
researchers to verify the specific isomer relevant to their work.

This guide provides a comprehensive overview of the chemical and physical properties,
synthesis, and known applications of 2-Hydrazinyl-5-methylpyridine, tailored for researchers,
scientists, and professionals in drug development.

Core Chemical Data

Below is a summary of the key chemical identifiers and properties for 2-Hydrazinyl-5-
methylpyridine and its hydrochloride salt.
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Identifier Value Reference

IUPAC Name (5-methyl-2-pyridinyl)hydrazine  [1]

CAS Number 4931-01-5 [1][2][3]

Molecular Formula CeHoN3 [11[3]

Molecular Weight 123.16 g/mol [11121[3]
5-Methyl-2-pyridylhydrazine, 2-

Synonyms Hydraz?,no-sp—)r/net);yliyridine LHE3]

Physical Property Value Reference

Melting Point 67-68°C [3]

Boiling Point 241°C [3]

Density 1.16 g/cm3 [3]

Flash Point 99°C [3]

Form Solid [3]

Color Orange to Dark Red [3]

Solubility DMSO (Slightly), Methanol 3]
(Slightly)

Hydrochloride Salt Data Value Reference

CAS Number

1375477-15-8

[4]115]

Molecular Formula

CeH10CIN3

[4]1[5]

Molecular Weight

159.6167 g/mol

[4]

Experimental Protocols

Synthesis of 2-Hydrazinyl-5-methylpyridine from 2-Chloro-5-methylpyridine[3]
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This protocol details a common method for the synthesis of 2-Hydrazinyl-5-methylpyridine.

Materials:

2-Chloro-5-methylpyridine (1.0 g, 7.8 mmol)

Hydrazine hydrate (5.7 mL, 5.9 g, 117.6 mmol)

Dichloromethane

Ethylene glycol monoethyl ether

Procedure:

A mixture of 2-chloro-5-methylpyridine and hydrazine hydrate is refluxed and stirred for 16
hours in an oil bath set at 150°C.

o Upon completion, the reaction mixture is cooled to room temperature.
e The mixture is then concentrated using a rotary evaporator.

e The resulting residue is co-evaporated with 10 mL of ethylene glycol monoethyl ether, a
process that is repeated three times to remove residual hydrazine hydrate.

e The final residue is dissolved in dichloromethane.

e Any precipitate is removed by filtration.

o The filtrate is concentrated under reduced pressure to yield the final product.
Yield: 644 mg (67% yield)

Analysis: The product can be analyzed by LC-MS. In one instance, the retention time was 0.35
min, and the mass spectrum (ESI positive ion mode) showed m/z = 124 [M + H]*.[3]

Logical Workflow of Synthesis

The synthesis of 2-Hydrazinyl-5-methylpyridine follows a clear nucleophilic aromatic
substitution pathway.
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Synthesis Workflow of 2-Hydrazinyl-5-methylpyridine

2-Chloro-5-methylpyridine

Reflux at 150°C
(16 hours)

2-Hydrazinyl-5-methylpyridine

Hydrazine Hydrate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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